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Compound of Interest

Compound Name: 4-Morpholinopiperidine

Cat. No.: B1299061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Morpholinopiperidine, with the CAS number 53617-35-9, is a heterocyclic organic

compound that serves as a crucial building block and intermediate in the synthesis of a wide

array of pharmaceutical compounds.[1] Its structure, incorporating both a morpholine and a

piperidine ring, imparts unique physicochemical properties that make it a versatile reagent. This

technical guide provides a comprehensive overview of the core physicochemical properties of

4-Morpholinopiperidine, detailed experimental methodologies for their determination, and a

visual representation of its synthesis workflow. This compound is notably used in the synthesis

of selective adenosine A2A receptor antagonists, antidepressants, and antimalarials, among

other therapeutic agents.[2][3][4]

Physicochemical Data of 4-Morpholinopiperidine
The following table summarizes the key quantitative physicochemical properties of 4-
Morpholinopiperidine for easy reference and comparison.
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Property Value Reference

Molecular Formula C₉H₁₈N₂O [5]

Molecular Weight 170.25 g/mol [6][5]

Melting Point 40-43 °C [1][2][5]

Boiling Point
100-115 °C at 0.15-0.20

mmHg
[1][2][5]

Density 1.033 ± 0.06 g/cm³ (Predicted) [2][5]

pKa 10.21 ± 0.10 (Predicted) [6][2][5]

LogP 0.3 at 25°C and pH 11 [1][2]

Flash Point > 110 °C (> 230 °F) [2][5]

Appearance Colorless to off-white solid [2][5]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 4-
Morpholinopiperidine are crucial for its application in research and drug development. Below

are generalized methodologies for key experiments.

Determination of Melting Point
The melting point of 4-Morpholinopiperidine can be determined using a standard melting

point apparatus.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of 4-Morpholinopiperidine is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the substance first begins to melt and the temperature at which

it becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point of 4-Morpholinopiperidine is determined under reduced pressure due to its

high boiling point at atmospheric pressure.

Apparatus: Vacuum distillation apparatus.

Procedure:

A sample of 4-Morpholinopiperidine is placed in a round-bottom flask.

The flask is connected to a vacuum distillation setup, including a condenser and a

receiving flask.

The system is evacuated to the desired pressure (e.g., 0.15-0.20 mmHg).

The flask is heated, and the temperature at which the liquid boils and its vapor condenses

is recorded as the boiling point at that pressure.

Determination of pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration.

Apparatus: pH meter, burette, magnetic stirrer.

Procedure:

A known concentration of 4-Morpholinopiperidine is dissolved in water.

The solution is titrated with a standard solution of a strong acid (e.g., HCl).

The pH of the solution is measured after each addition of the titrant.

A titration curve is plotted (pH vs. volume of titrant added).
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The pKa is determined from the pH at the half-equivalence point.

Determination of Octanol-Water Partition Coefficient
(LogP)
The LogP value, a measure of lipophilicity, is commonly determined using the shake-flask

method.

Apparatus: Separatory funnel, UV-Vis spectrophotometer or HPLC.

Procedure:

A known amount of 4-Morpholinopiperidine is dissolved in a mixture of n-octanol and

water.

The mixture is shaken vigorously to allow for partitioning of the compound between the

two phases.

The mixture is then centrifuged to separate the layers.

The concentration of 4-Morpholinopiperidine in each phase is determined using a

suitable analytical technique.

The LogP is calculated as the logarithm of the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.

Synthesis Workflow
4-Morpholinopiperidine can be synthesized through a reductive amination process followed

by deprotection. A common route involves the reaction of N-tert-butoxycarbonyl-4-piperidone

with morpholine, followed by the removal of the Boc protecting group. Another method is the

hydrogenation of N-benzyl-4-(4-morpholinyl)piperidine.[2][3]
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Reductive Amination Hydrogenation (Debenzylation)

N-benzyl-4-piperidone
+ Morpholine

Reaction in Methanol
with Pd/C catalyst

Reactants N-benzyl-4-(4-morpholinyl)piperidineProduct Hydrogenation (H2, 50 psi)
Room Temperature, 18 hours

Intermediate for
Debenzylation Catalyst Filtration 4-MorpholinopiperidineConcentration of Filtrate Crystallization

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Morpholinopiperidine.

Conclusion
4-Morpholinopiperidine is a valuable chemical intermediate with well-defined

physicochemical properties. Its solid nature at room temperature, specific melting and boiling

points, and moderate lipophilicity make it suitable for a variety of synthetic applications in the

pharmaceutical industry. The experimental protocols outlined provide a basis for the consistent

and accurate determination of its properties, ensuring its quality and suitability for research and

drug development. The synthesis workflow illustrates a common and efficient route to obtain

this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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